3-(2-phenylethenyl)-1H-1,2,4-triazole-5-thiol

• IUPAC Name: 5-[(E)-2-phenylethenyl]-1,2-dihydro-1,2,4-triazole-3-thione
• InChI: InChI=1S/C10H9N3S/c14-10-11-9(12-13-10)7-6-8-4-2-1-3-5-8/h1-7H,(H2,11,12,13,14)/b7-6+
• InChI Key: ALHGVKAIXXQXJE-VOTSOKGWSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC2=NC(=S)NN2
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C2=NC(=S)NN2
• Molecular Formula: C10H9N3S
• Molecular Weight: 203.27 g/mol
• CAS RN: 218438-53-0

Description

3-(2-phenylethenyl)-1H-1,2,4-triazole-5-thiol (PPT) is a sulfur-containing heterocyclic compound that has been investigated for its potential applications in a variety of scientific fields. PPT is a synthetic compound that has been used in the synthesis of other compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

Corrosion Inhibition

• Application : 3-Amino-1,2,4-triazole-5-thiol derivatives are investigated for their effectiveness as corrosion inhibitors. In one study, the inhibition effect of 3-amino-1,2,4-triazole-5-thiol (3ATA5T) on carbon steel in hydrochloric acid was explored. The results showed a high inhibition efficiency, attributed to the strong adsorption of protonated inhibitor molecules on the metal surface and the formation of a protective film (Mert et al., 2011).

Anti-Corrosive Properties

• Application : Triazole derivatives, including those related to 3-(2-phenylethenyl)-1H-1,2,4-triazole-5-thiol, are studied for their anti-corrosive properties. In a study, fatty acid triazoles showed significant inhibition efficiency in preventing the corrosion of mild steel in acidic environments. Their adsorption on the mild steel surface followed the Langmuir adsorption isotherm (Quraishi & Jamal, 2002).

Anticancer Properties

• Application : Research has been conducted on the synthesis of fluorinated 3,6-diaryl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazoles, derived from 4-amino-5-phenyl-4H-1,2,4-triazole-3-thiols, for their anticancer activity. These compounds demonstrated moderate to good antiproliferative potency against various cancer cell lines, indicating their potential in cancer treatment (Chowrasia et al., 2017).

Organic Synthesis and Material Science

• Application : Derivatives of 1,2,4-triazole, including triazole-3-thiols, are significant in organic chemistry and material science. They are used in the synthesis of new materials, drugs, and dyes, due to their unique chemical properties and structural versatility (Khilkovets, 2021).

Chemical and Physical Property Studies

• Application : Investigations into the physical and chemical properties of new derivatives of 1,2,4-triazole-3-thiols, including those related to 3-(2-phenylethenyl)-1H-1,2,4-triazole-5-thiol, are crucial in understanding their potential applications in various fields like pharmacology and agriculture (Gotsulya et al., 2018).

Safety And Hazards

The safety and hazards of a compound depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety measures.